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Compound of Interest

Compound Name: Tristearin-d105

Cat. No.: B588901 Get Quote

An In-Depth Technical Guide to the Certificate of Analysis for Tristearin-d105

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive explanation of the data and methodologies typically

presented in a Certificate of Analysis (CoA) for the deuterated internal standard, Tristearin-
d105. Understanding the components of a CoA is critical for ensuring the quality, identity, and

purity of this standard in research and drug development applications, particularly in

quantitative mass spectrometry-based assays.

Certificate of Analysis: Tristearin-d105
A Certificate of Analysis for Tristearin-d105 provides a summary of the physical and chemical

properties of a specific batch of the material. The following tables outline the typical

specifications and analytical results.
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Parameter Specification

Product Name Tristearin-d105

Synonyms
TG(18:0/18:0/18:0)-d105, Trioctadecanoyl

Glycerol-d105, Glyceryl Tristearate-d105

CAS Number 125941-88-0

Molecular Formula C₅₇H₅D₁₀₅O₆

Molecular Weight 997.13 g/mol

Appearance White to off-white solid

Solubility Soluble in chloroform (10 mg/mL)

Quality and Purity
Analytical Test Specification Result

Chemical Purity (by HPLC) ≥ 98.0% 99.1%

Isotopic Purity (Deuterated

Forms)
≥ 99% (d₁-d₁₀₅) Conforms

Isotopic Enrichment (by MS) ≥ 98 atom % D 99.2 atom % D

Structure Confirmation (by ¹H-

NMR)
Conforms to structure Conforms

Residual Solvents Per USP <467> Conforms

Experimental Protocols
The following sections detail the methodologies used to obtain the data presented in the

Certificate of Analysis.
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Purpose: To determine the percentage of Tristearin-d105 in the material, separating it from

any non-deuterated or partially deuterated species, as well as other impurities.

Methodology:

Instrumentation: A high-performance liquid chromatograph equipped with a C18 reversed-

phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) and an Evaporative Light

Scattering Detector (ELSD) is used.

Mobile Phase: A gradient elution is typically employed to separate triglycerides. A common

mobile phase system is a binary gradient of acetonitrile and a stronger solvent like

methylene chloride or acetone.

Gradient Program:

Initial: 95% Acetonitrile, 5% Methylene Chloride

Ramp to 50% Acetonitrile, 50% Methylene Chloride over 20 minutes

Hold for 5 minutes

Return to initial conditions and equilibrate for 10 minutes

Flow Rate: 1.0 mL/min

Column Temperature: 35°C

Injection Volume: 10 µL

Sample Preparation: The Tristearin-d105 standard is accurately weighed and dissolved in

chloroform to a known concentration (e.g., 1 mg/mL).

Data Analysis: The area of the Tristearin-d105 peak is compared to the total area of all

peaks in the chromatogram to calculate the percentage purity.

Isotopic Enrichment by Mass Spectrometry (MS)
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Purpose: To determine the percentage of deuterium atoms incorporated into the Tristearin-
d105 molecule.

Methodology:

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray

Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI) is used.

Sample Introduction: The sample is introduced via direct infusion or after separation by liquid

chromatography.

Mass Spectrometer Settings:

Ionization Mode: Positive ion mode is typically used to observe protonated or sodiated

adducts ([M+H]⁺ or [M+Na]⁺).

Mass Range: The scan range is set to encompass the isotopic cluster of Tristearin-d105
(e.g., m/z 950-1050).

Resolution: High resolution is crucial to distinguish between isotopic peaks and potential

interferences.

Data Analysis:

The isotopic distribution of the molecular ion cluster is measured.

The theoretical isotopic distribution for a molecule with the formula C₅₇H₅D₁₀₅O₆ at a

specific deuterium enrichment level is calculated.

The measured isotopic distribution is compared to the theoretical distributions at various

enrichment levels to find the best fit. The atom percent deuterium is then calculated based

on this comparison.[1]

Structure Confirmation by Proton Nuclear Magnetic
Resonance (¹H-NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://www.benchchem.com/product/b588901?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10380497/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purpose: To confirm the chemical structure of Tristearin-d105 by comparing its ¹H-NMR

spectrum to that of a non-deuterated Tristearin standard.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The sample is dissolved in a deuterated solvent, typically deuterated

chloroform (CDCl₃).

Data Acquisition: A standard one-dimensional ¹H-NMR spectrum is acquired.

Data Analysis: The ¹H-NMR spectrum of Tristearin-d105 is expected to show a significant

reduction or complete absence of proton signals corresponding to the stearoyl chains and

the glycerol backbone when compared to the spectrum of non-deuterated Tristearin.[2][3]

The presence of any significant residual proton signals would indicate incomplete

deuteration. The chemical shifts of the few remaining protons (from the glycerol backbone)

should be consistent with the structure of tristearin.

Visualizations
The following diagrams illustrate key aspects of Tristearin-d105 and its analysis.
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Caption: Molecular Structure of Tristearin-d105.
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Analytical Workflow for Tristearin-d105 Certification
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Caption: Analytical Workflow for Tristearin-d105 Certification.
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Logical Flow of a Certificate of Analysis
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Caption: Logical Flow of a Certificate of Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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